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Compound of Interest

Compound Name: UNC2025

Cat. No.: B612028 Get Quote

UNC2025 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive information on the stability, storage, and handling of

UNC2025 for long-term experiments.

Frequently Asked Questions (FAQs)
1. What is UNC2025 and what is its primary mechanism of action?

UNC2025 is a potent and orally bioavailable dual inhibitor of MER and FLT3 receptor tyrosine

kinases.[1][2][3][4][5] It functions as an ATP-competitive inhibitor, meaning it binds to the ATP-

binding site of these kinases, preventing their phosphorylation and subsequent activation of

downstream signaling pathways.[1] This inhibition has been shown to be effective in various

cancer models, particularly in acute leukemia.[1][3][6]

2. What are the recommended long-term storage conditions for UNC2025?

For optimal stability, UNC2025 should be stored as a powder or in a suitable solvent at low

temperatures. The recommended storage conditions are summarized in the table below.
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Form Storage Temperature Shelf Life

Powder -20°C 3 years[4][7]

Stock Solution in DMSO -80°C 1 year[7] to 2 years[1]

-20°C 1 month[4][7] to 1 year[1]

3. How should I prepare stock solutions of UNC2025?

UNC2025 is soluble in several organic solvents. For in vitro experiments, Dimethyl sulfoxide

(DMSO) is a commonly used solvent. For in vivo studies, various formulations are available. It

is crucial to avoid repeated freeze-thaw cycles of stock solutions.[1][7]

Solubility Data:

Solvent Concentration

DMSO >23.9 mg/mL[2]

DMF 30 mg/mL[5]

Ethanol 30 mg/mL[5]

Ethanol:PBS (pH 7.2) (1:9) 0.1 mg/mL[5]

4. What are the known downstream signaling pathways affected by UNC2025?

UNC2025-mediated inhibition of MER and FLT3 leads to the downregulation of several key pro-

survival and proliferative signaling pathways. These include the STAT6, AKT, and ERK1/2

pathways.[1][6]
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Caption: UNC2025 inhibits MER and FLT3, blocking downstream signaling pathways.
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Issue Possible Cause Recommended Solution

Precipitation of UNC2025 in

stock solution upon thawing.

Low temperature or solvent

evaporation.

Gently warm the solution to

37°C and/or sonicate to aid

dissolution.[1][2] Ensure the

vial is properly sealed to

prevent solvent evaporation.

Inconsistent results between

experiments.

Degradation of UNC2025 due

to improper storage or multiple

freeze-thaw cycles.

Aliquot stock solutions into

single-use volumes to avoid

repeated freeze-thaw cycles.

[1][7] Always use freshly

prepared working solutions for

in vivo experiments.[1]

Low or no observable effect in

cell-based assays.

Incorrect dosage, insufficient

incubation time, or cell line

insensitivity.

Verify the IC50 for your specific

cell line. UNC2025 has shown

IC50 values ranging from

nanomolar to micromolar

concentrations depending on

the cell line.[1][2] Ensure

adequate incubation time (e.g.,

1 hour for phosphorylation

inhibition assays).[1][2]

Compound insolubility in

aqueous media for in vivo

studies.

Poor aqueous solubility of

UNC2025.

Prepare a suitable formulation

for in vivo administration.

Several protocols are available

(see Experimental Protocols

section). The HCl salt of

UNC2025 has higher aqueous

solubility.[3]

Experimental Protocols
In Vitro Kinase Assay
This protocol is adapted from studies demonstrating the inhibitory activity of UNC2025 on MER

and FLT3 kinases.
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Objective: To determine the IC50 of UNC2025 for MER and FLT3 kinases.

Materials:

Recombinant MER or FLT3 kinase

ATP

Kinase-specific substrate

UNC2025

Kinase buffer

Detection reagent (e.g., ADP-Glo™ Kinase Assay)

Procedure:

Prepare a serial dilution of UNC2025 in DMSO.

In a 96-well plate, add the kinase, substrate, and UNC2025 at various concentrations.

Initiate the kinase reaction by adding ATP.

Incubate at room temperature for the recommended time.

Stop the reaction and measure the kinase activity using a suitable detection method.

Plot the kinase activity against the UNC2025 concentration and determine the IC50 value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [UNC2025 stability and storage conditions for long-term
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612028#unc2025-stability-and-storage-conditions-
for-long-term-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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